Cas no 660830-88-6 (2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-)
660830-88-6 structure
Product Name:2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-
CAS No:660830-88-6
MF:C13H10FNO2
MW:231.222406864166
CID:1702262
PubChem ID:53222868
Update Time:2025-04-21
2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-
- 660830-88-6
- 6-(4-Fluoro-3-methylphenyl)picolinic acid
- 6-(4-FLUORO-3-METHYLPHENYL)PYRIDINE-2-CARBOXYLIC ACID
- 6-(4-Fluoro-3-methylphenyl)picolinic acid, 95%
- MFCD18317043
-
- Inchi: 1S/C13H10FNO2/c1-8-7-9(5-6-10(8)14)11-3-2-4-12(15-11)13(16)17/h2-7H,1H3,(H,16,17)
- InChI Key: GWBHSRQJGSGXHN-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=C1C)C1C=CC=C(C(=O)O)N=1
Computed Properties
- Exact Mass: 231.0696
- Monoisotopic Mass: 231.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
660830-88-6 (2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-) Related Products
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